Cas no 2228846-64-6 (3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile)
3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile
- 2228846-64-6
- 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
- EN300-1811125
-
- Inchi: 1S/C12H19NO/c1-12(2)8-3-4-9(10(12)7-8)11(14)5-6-13/h8-11,14H,3-5,7H2,1-2H3
- InChI Key: ZIQAUFZKANXQGF-UHFFFAOYSA-N
- SMILES: OC(CC#N)C1CCC2CC1C2(C)C
Computed Properties
- Exact Mass: 193.146664230g/mol
- Monoisotopic Mass: 193.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44Ų
3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1811125-0.05g |
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile |
2228846-64-6 | 0.05g |
$660.0 | 2023-09-19 | ||
| Enamine | EN300-1811125-0.1g |
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile |
2228846-64-6 | 0.1g |
$691.0 | 2023-09-19 | ||
| Enamine | EN300-1811125-0.25g |
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile |
2228846-64-6 | 0.25g |
$723.0 | 2023-09-19 | ||
| Enamine | EN300-1811125-0.5g |
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile |
2228846-64-6 | 0.5g |
$754.0 | 2023-09-19 | ||
| Enamine | EN300-1811125-1.0g |
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile |
2228846-64-6 | 1g |
$785.0 | 2023-06-03 | ||
| Enamine | EN300-1811125-2.5g |
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile |
2228846-64-6 | 2.5g |
$1539.0 | 2023-09-19 | ||
| Enamine | EN300-1811125-5.0g |
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile |
2228846-64-6 | 5g |
$2277.0 | 2023-06-03 | ||
| Enamine | EN300-1811125-10.0g |
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile |
2228846-64-6 | 10g |
$3376.0 | 2023-06-03 | ||
| Enamine | EN300-1811125-1g |
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile |
2228846-64-6 | 1g |
$785.0 | 2023-09-19 | ||
| Enamine | EN300-1811125-5g |
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile |
2228846-64-6 | 5g |
$2277.0 | 2023-09-19 |
3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile
3-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile (CAS No. 2228846-64-6)
The compound 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile (CAS No. 2228846-64-6) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of bicyclic compounds, which are known for their stability and versatility in various chemical applications. The molecule's structure features a bicyclo[3.1.1]heptane framework, which is a type of norbornane derivative, and is substituted with a hydroxyl group and a nitrile group at the 3-position of the bicyclic system.
The bicyclo[3.1.1]heptane core of this compound is a well-known structure in organic chemistry, often used as a building block for synthesizing more complex molecules due to its rigid and stable framework. The presence of two methyl groups at the 6-position of the bicyclic system adds further complexity to the molecule, influencing its physical properties and reactivity. The hydroxyl group (-OH) and nitrile group (-CN) are functional groups that contribute to the compound's reactivity and potential applications in various chemical reactions.
Recent studies have highlighted the potential of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile in the field of drug discovery and development. The molecule's unique structure makes it an attractive candidate for exploring its biological activity, particularly in terms of its ability to interact with specific protein targets or enzymes. Researchers have reported promising results in preliminary assays, suggesting that this compound could serve as a lead molecule for developing novel therapeutic agents.
In addition to its biological applications, this compound has also been studied for its potential use in advanced materials science. The rigid bicyclic framework and functional groups make it suitable for applications in polymer chemistry or as a precursor for synthesizing more complex materials with tailored properties.
The synthesis of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile involves a multi-step process that typically begins with the preparation of the bicyclic core followed by functionalization with the hydroxyl and nitrile groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.
From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to determine its exact structure and confirm its purity. These analyses are critical for ensuring the reliability of experimental results and maintaining quality control in manufacturing processes.
In terms of safety and handling, CAS No. 2228846-64-6 is classified as a non-hazardous chemical under standard conditions when handled appropriately in accordance with recommended safety protocols. Proper storage conditions include maintaining the compound in a cool, dry environment away from direct sunlight to prevent degradation or contamination.
The global demand for compounds like 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile continues to grow due to their diverse applications across multiple industries, including pharmaceuticals, agrochemicals, and specialty chemicals manufacturing.
2228846-64-6 (3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)